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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877 Get Quote

[2] KW-5805 | CAS 104719-71-3 | MedKoo Solubility: Soluble in DMSO, not in water.

Appearance: White to off-white solid powder. Shipping Condition: Ship with RT, or blue ice

upon request. Storage Condition: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20

C for long term (months to years). ... KW-5805 is an anti-ulcer agent that enhances the

biosynthesis, storage, and secretion of gastric mucus. It improves gastric mucosal

hemodynamics and inhibits the reduction in gastric mucosal blood volume and mucosal

oxygenation caused by hormonally induced shock. 1 KW-5805 | 104719-71-3 | Selleckchem In

Vitro ; KW-5805 is soluble in DMSO. To make stock solution, dissolve KW-5805 in DMSO and

warm up the solution to 80°C for 30 minutes. Gently vortex to ensure the powder is completely

dissolved. 1 KW-5805 | CAS 104719-71-3 | Cayman Chemical Solubility ; ≥25 mg/mL in DMSO

; ≥2.9 mg/mL in EtOH ; ≥21.4 mg/mL in DMF. 1 KW-5805 | 104719-71-3 - ChemicalBook KW-
5805 is an anti-ulcer agent. ... KW-5805 Chemical Properties,Uses,Production. Description.

KW-5805 is an anti-ulcer agent that enhances the biosynthesis, storage, and secretion of

gastric mucus. It improves gastric mucosal hemodynamics and inhibits the reduction in gastric

mucosal blood volume and mucosal oxygenation caused by hormonally induced shock. 1 KW-
5805 | C25H27N5O5 | Aobious Solubility: DMSO ≥ 25 mg/mL. In Vitro. KW-5805 is soluble in

DMSO. To make stock solution, dissolve KW-5805 in DMSO and warm up the solution to 80°C

for 30 minutes. Gently vortex to ensure the powder is completely dissolved. 1 KW-5805 |

104719-71-3 | BLDpharm Storage: -20°C, protect from light, stored under nitrogen *In solvent :

-80°C, 6 months; -20°C, 1 month (protect from light, stored under nitrogen). Solubility Data.

Solvent. 1 KW-5805 - Selleckchem KW-5805 is an anti-ulcer agent. ... Solubility. DMSO: ≥ 48

mg/mL (100.28 mM). H2O: < 0.1 mg/mL (insoluble). 1 KW-5805 CAS 104719-71-3 - SimSon

Pharma Solubility: Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone. Storage: 2 to

8°C. 2 Technical Support Center: KW-5805 Solubility
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This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

dissolving KW-5805 for experimental use.

Troubleshooting Guide
Encountering solubility issues with KW-5805 can be a significant hurdle in experimental

workflows. This guide provides a systematic approach to resolving these challenges.

Problem: KW-5805 is not dissolving or is precipitating out of solution.

This is a common issue due to the compound's low aqueous solubility. The following steps

outline a recommended troubleshooting workflow:

Initial Observation
Solvent Selection & Preparation

Alternative Solvents

Resolution

Precipitate Observed or 
Incomplete Dissolution Is the primary solvent DMSO?

Use 100% DMSO as the 
primary solvent.

No
Warm the solution to 80°C 

for 30 minutes.

Yes

Gently vortex to ensure 
complete dissolution.

Consider alternative solvents 
(e.g., EtOH, DMF).

Still Issues
KW-5805 Dissolved

Is the concentration compatible 
with the chosen solvent?

Adjust concentration based 
on solubility data.

No

Yes

Click to download full resolution via product page

Figure 1: Troubleshooting workflow for KW-5805 dissolution.
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Q1: What is the recommended solvent for dissolving KW-5805?

A1: The most highly recommended solvent for KW-5805 is Dimethyl Sulfoxide (DMSO). It is

practically insoluble in water.

Q2: What is the maximum achievable concentration of KW-5805 in common solvents?

A2: The solubility of KW-5805 varies significantly between different organic solvents. The

following table summarizes the approximate maximum solubility in commonly used solvents.

Solvent Maximum Solubility

DMSO ≥ 48 mg/mL

DMF ≥ 21.4 mg/mL

Ethanol (EtOH) ≥ 2.9 mg/mL

Water < 0.1 mg/mL (insoluble)

Q3: I'm still having trouble dissolving KW-5805 in DMSO. What should I do?

A3: If you are experiencing difficulty dissolving KW-5805 in DMSO, gentle heating is

recommended. Warm the solution to 80°C for approximately 30 minutes and vortex gently to

ensure complete dissolution.

Q4: Can I use other solvents to dissolve KW-5805?

A4: Yes, other solvents such as ethanol (EtOH) and dimethylformamide (DMF) can be used,

although the solubility is lower than in DMSO. Other reported solvents include chloroform,

dichloromethane, and acetone. The choice of solvent will depend on your specific experimental

requirements and the desired final concentration.

Q5: What are the recommended storage conditions for KW-5805 solutions?

A5: For short-term storage (days to weeks), keep the solution at 0-4°C. For long-term storage

(months to years), it is recommended to store the solution at -20°C. When stored in solvent, it
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is advised to keep it at -80°C for up to 6 months or -20°C for up to 1 month, protected from light

and under a nitrogen atmosphere.

Experimental Protocols
Protocol for Preparing a KW-5805 Stock Solution in DMSO

This protocol details the steps for preparing a concentrated stock solution of KW-5805 in

DMSO.

Materials:

KW-5805 powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer

Water bath or heating block set to 80°C

Calibrated pipette

Procedure:

Weighing: Accurately weigh the desired amount of KW-5805 powder and transfer it to the

sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired concentration.

Initial Mixing: Briefly vortex the mixture at room temperature.

Heating: Place the vial in a water bath or on a heating block set to 80°C for 30 minutes.

Final Dissolution: After heating, gently vortex the solution until the KW-5805 is completely

dissolved and the solution is clear.
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Storage: For long-term storage, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles and store at -20°C or -80°C.

Preparation

Dissolution

Storage

1. Weigh KW-5805 Powder

2. Add Anhydrous DMSO

3. Briefly Vortex

4. Heat at 80°C for 30 min

5. Gently Vortex Until Clear

6. Aliquot Solution

7. Store at -20°C or -80°C

Click to download full resolution via product page
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Figure 2: Experimental workflow for preparing a KW-5805 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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